Cas no 2413899-41-7 (tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate)

tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate structure
2413899-41-7 structure
Product Name:tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate
CAS No:2413899-41-7
MF:C14H27NO3
MW:257.369084596634
CID:5674870
PubChem ID:165770536
Update Time:2023-11-27

tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-26665610
    • 2413899-41-7
    • tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
    • tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate
    • Inchi: 1S/C14H27NO3/c1-5-11-7-6-8-14(17,9-11)10-15-12(16)18-13(2,3)4/h11,17H,5-10H2,1-4H3,(H,15,16)
    • InChI Key: XIOPCAYTFRPDNS-UHFFFAOYSA-N
    • SMILES: OC1(CNC(=O)OC(C)(C)C)CCCC(CC)C1

Computed Properties

  • Exact Mass: 257.19909372g/mol
  • Monoisotopic Mass: 257.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26665610-0.05g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
0.05g
$660.0 2025-03-20
Enamine
EN300-26665610-0.1g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
0.1g
$691.0 2025-03-20
Enamine
EN300-26665610-0.25g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
0.25g
$723.0 2025-03-20
Enamine
EN300-26665610-0.5g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
0.5g
$754.0 2025-03-20
Enamine
EN300-26665610-1.0g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
1.0g
$785.0 2025-03-20
Enamine
EN300-26665610-2.5g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
2.5g
$1539.0 2025-03-20
Enamine
EN300-26665610-5.0g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
5.0g
$2277.0 2025-03-20
Enamine
EN300-26665610-10.0g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7 95.0%
10.0g
$3376.0 2025-03-20
Enamine
EN300-26665610-1g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7
1g
$785.0 2023-09-12
Enamine
EN300-26665610-5g
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
2413899-41-7
5g
$2277.0 2023-09-12
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.